![molecular formula C11H12 B3153332 1-Ethynyl-3-isopropylbenzene CAS No. 75659-51-7](/img/structure/B3153332.png)
1-Ethynyl-3-isopropylbenzene
Overview
Description
1-Ethynyl-3-isopropylbenzene is a chemical compound with the molecular formula C11H12 . It is a derivative of benzene, which is a highly stable aromatic compound .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with an ethynyl group and an isopropyl group . The exact positions of these substituents on the benzene ring can be determined by the numbering in the name of the compound.Chemical Reactions Analysis
Benzene and its derivatives, including this compound, can undergo electrophilic aromatic substitution reactions . In these reactions, an electrophile forms a sigma bond with the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .Physical and Chemical Properties Analysis
The exact physical and chemical properties of this compound, such as its density, melting point, and boiling point, are not specified in the available resources .Scientific Research Applications
Photochemical Properties and Reactions
1-Ethynyl-3-isopropylbenzene has been a subject of interest in studies focusing on its photochemical properties and reactions. For instance, the anisotropic bulletlike emission of terminal ethynyl fragment ions was observed during the ionization of ethynylbenzene under intense femtosecond laser fields. This study provided insights into the behavior of ethynylbenzene under specific conditions, contributing to the understanding of its photochemical properties (Yatsuhashi, Murakami, & Nakashima, 2007).
Kinetics and Catalysis
Research has also delved into the kinetics of ethynylbenzene reactions, particularly in the context of catalysis. For example, the kinetics of oxidative dimerization of ethynylbenzene catalyzed by copper complexes were explored, offering valuable information on the reaction mechanisms and influencing factors (Meinders, Prak, & Challa, 1977).
Polymerization and Material Synthesis
This compound plays a role in polymerization and material synthesis. Studies have investigated its use in forming new compounds and polymers. For instance, molybdenum-mediated cyclocarbonylation of 1-ethynyl-2-allenylbenzenes to 1H-cyclopenta[a]inden-2-ones showcased its potential in synthesizing specific bicyclic ketones (Datta & Liu, 2005).
Aerobic Oxidation Processes
The compound has been used in studies focusing on aerobic oxidation processes. For example, the aerobic oxidation of 1,3,5-triisopropylbenzene using N-hydroxyphthalimide (NHPI) as a key catalyst was examined, providing insights into efficient oxidation methods and the production of phenol derivatives (Aoki, Hirai, Sakaguchi, & Ishii, 2005).
Photooxidation Studies
Additionally, this compound has been utilized in photooxidation studies. The microwave-assisted photooxidation of sulfoxides using ethynylbenzene as a photosensitizer demonstrated its efficiency and potential for specific photoreactions (Matsukawa et al., 2021).
Mechanism of Action
Target of Action
The primary target of 1-Ethynyl-3-isopropylbenzene is the aromatic benzene ring. The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the benzene ring . This aromatic ring wants to be retained during reactions .
Mode of Action
The compound undergoes electrophilic aromatic substitution because aromaticity is maintained . A two-step mechanism has been proposed for these electrophilic substitution reactions . In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The biochemical pathway involved in the action of this compound is the electrophilic aromatic substitution pathway . This pathway involves the formation of a sigma-bond to the benzene ring by the electrophile, generating a positively charged benzenonium intermediate . This intermediate then loses a proton, yielding a substituted benzene ring .
Result of Action
The result of the action of this compound is the formation of a substituted benzene ring . This occurs through the electrophilic aromatic substitution pathway . The exact molecular and cellular effects would depend on the specific substitution that occurs and the biological context in which it is used.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of other chemicals can affect the rate and outcome of the electrophilic aromatic substitution reaction . Additionally, factors such as temperature, pH, and solvent can also influence the reaction
Biochemical Analysis
Biochemical Properties
As a benzene derivative, it may participate in electrophilic aromatic substitution reactions
Cellular Effects
Benzene and its derivatives can have various effects on cells, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that benzene derivatives can undergo electrophilic aromatic substitution reactions, which involve the formation of a sigma-bond to the benzene ring, generating a positively charged intermediate
Metabolic Pathways
Benzene derivatives can undergo various reactions, including electrophilic aromatic substitution
Properties
IUPAC Name |
1-ethynyl-3-propan-2-ylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12/c1-4-10-6-5-7-11(8-10)9(2)3/h1,5-9H,2-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPHWKUPDZYACTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC(=C1)C#C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701297582 | |
Record name | 1-Ethynyl-3-(1-methylethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701297582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
75659-51-7 | |
Record name | 1-Ethynyl-3-(1-methylethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=75659-51-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Ethynyl-3-(1-methylethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701297582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ethynyl-3-(propan-2-yl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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